Cas no 2097912-32-6 (6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 2097912-32-6
• MF: C₁₇H₁₉F₃N₄O
• MW: 352.354173898697
• CID: 5462342
• Update Time: 2025-06-13

6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• 6-pyridin-4-yl-2-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]pyridazin-3-one
• 6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H19F3N4O/c18-17(19,20)12-23-9-5-13(6-10-23)11-24-16(25)2-1-15(22-24)14-3-7-21-8-4-14/h1-4,7-8,13H,5-6,9-12H2
• InChI Key： FJZMQIRTPPAWAK-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(CN2C(C=CC(C3C=CN=CC=3)=N2)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 533
• XLogP3: 2.3
• Topological Polar Surface Area: 48.8

Additional information on 6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

Research Brief on 6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 2097912-32-6)

The compound 6-(Pyridin-4-yl)-2-{[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 2097912-32-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the pyridazinone core and the trifluoroethyl-piperidine moiety, contribute to its high binding affinity and selectivity. Computational docking studies and in vitro assays have demonstrated its efficacy in inhibiting target proteins with nanomolar potency, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's pharmacokinetic profile, revealing favorable oral bioavailability and metabolic stability in preclinical models. The study also reported minimal off-target effects, underscoring its potential as a lead compound for treating diseases such as rheumatoid arthritis and certain cancers. Additionally, structural-activity relationship (SAR) analyses have identified key modifications that could further enhance its therapeutic index.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who have developed a scalable synthetic route for 2097912-32-6. This route employs a novel catalytic system to improve yield and purity, addressing previous challenges in large-scale production. The optimized synthesis has been detailed in a recent patent application, highlighting its commercial viability.

Despite these promising developments, challenges remain, including the need for comprehensive toxicology studies and clinical validation. Future research directions may focus on exploring combination therapies and expanding the compound's application to other disease models. Overall, 2097912-32-6 represents a compelling case study in the intersection of chemical innovation and therapeutic potential.